Cas no 1955497-95-6 (tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride)

• Product Name: tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride
• CAS No: 1955497-95-6
• MF: C₁₁H₂₃ClN₂O₃
• MW: 266.764922380447
• MDL: MFCD28891503
• CID: 5247518
• PubChem ID: 122236530
• Update Time: 2026-03-09

tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride
• tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride

• MDL： MFCD28891503
• Inchi： 1S/C11H22N2O3.ClH/c1-10(2,3)16-9(14)13-8-11(15)4-6-12-7-5-11;/h12,15H,4-8H2,1-3H3,(H,13,14);1H
• InChI Key： DVARIAIYHFUKPR-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)O)NC(=O)OC(C)(C)C.Cl

Additional information on tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride

Introduction to Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate Hydrochloride (CAS No. 1955497-95-6)

Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride, with the CAS number 1955497-95-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a hydroxypiperidine moiety, contribute to its unique chemical properties and biological activities.

The tert-butyl group, a branched alkyl group, enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and improving its bioavailability. On the other hand, the hydroxypiperidine ring introduces a polar functional group that can participate in hydrogen bonding, which is crucial for binding to biological targets. These structural elements make Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various drugs and have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The specific configuration of Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride makes it an interesting subject for research in these fields.

One of the most compelling aspects of this compound is its potential role in drug design. The hydroxypiperidine moiety can serve as a scaffold for further modifications, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where precise molecular design is essential for achieving high efficacy and selectivity. The tert-butyl group also provides a handle for chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of carbamates in the development of new therapeutic agents. For instance, carbamate-based compounds have been shown to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride has been investigated for its potential as an inhibitor of enzymes that play a role in inflammation and pain signaling. These findings suggest that this compound could be a valuable tool in the development of novel anti-inflammatory and analgesic drugs.

The synthesis of Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of 4-hydroxypiperidine with methyl carbamate chloride, followed by protection and subsequent functionalization with a tert-butyl group. The final step involves conversion to the hydrochloride salt to improve solubility and stability.

In terms of pharmacokinetic properties, Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride exhibits favorable characteristics that make it suitable for therapeutic use. The presence of the tert-butyl group enhances its metabolic stability, while the hydroxypiperidine moiety contributes to good water solubility. These properties are crucial for ensuring that the compound reaches its target site effectively and remains active long enough to exert its desired pharmacological effects.

The potential applications of Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride extend beyond anti-inflammatory and analgesic therapies. Preliminary studies have suggested that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to interact with various biological targets opens up possibilities for its use in treating other conditions, including cancer and infectious diseases.

The development of new drugs is an iterative process that involves extensive testing and optimization. Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride represents an exciting opportunity for researchers to explore new therapeutic avenues. By leveraging its unique structural features, scientists can design derivatives with improved efficacy, selectivity, and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.

In conclusion, Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride (CAS No. 1955497-95-6) is a versatile compound with significant potential in pharmaceutical chemistry. Its structural features, including the presence of a tert-butyl group and a hydroxypiperidine moiety, contribute to its unique chemical properties and biological activities. The compound's favorable pharmacokinetic properties make it an attractive candidate for further investigation in various therapeutic areas. As research progresses, Tert-butyl N-(4-hydroxypiperidin-4-yl)methylcarbamate hydrochloride is expected to contribute valuable insights into drug design and development.